2-((5-(2,5-Dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl)thio)-1-(indolin-1-yl)ethanone

• IUPAC Name: 1-(2,3-dihydroindol-1-yl)-2-[[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl]ethanone
• InChI: InChI=1S/C18H17N3O3S/c1-11-9-14(12(2)23-11)17-19-20-18(24-17)25-10-16(22)21-8-7-13-5-3-4-6-15(13)21/h3-6,9H,7-8,10H2,1-2H3
• InChI Key: UYFLOYFPCQYZQS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C2=NN=C(O2)SCC(=O)N3CCC4=CC=CC=C43
• Molecular Formula: C18H17N3O3S
• Molecular Weight: 355.4 g/mol
• CAS No.: 1021023-00-6

Description

This compound features a 1,3,4-oxadiazole core substituted with a 2,5-dimethylfuran-3-yl group at the 5-position, linked via a thioether bridge to a 1-(indolin-1-yl)ethanone moiety. The 1,3,4-oxadiazole ring is a privileged scaffold in medicinal chemistry due to its metabolic stability and ability to engage in hydrogen bonding and π-π interactions. Comparisons with analogs (discussed below) highlight substituent-dependent bioactivity trends.

Biological Activity

The compound 2-((5-(2,5-Dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl)thio)-1-(indolin-1-yl)ethanone is a novel heterocyclic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article delves into the biological activity of this compound, summarizing existing research findings, synthesis methods, and possible therapeutic applications.

Chemical Structure and Properties

The compound features a complex structure that includes an indoline moiety and an oxadiazole ring. The presence of the 2,5-dimethylfuran substituent contributes to its unique properties. The molecular formula is $C_{18}H_{18}N_4O_2S$, with a molecular weight of approximately 358.43 g/mol.

Structural Formula

$$\text{2 5 2 5 Dimethylfuran 3 yl 1 3 4 oxadiazol 2 yl thio 1 indolin 1 yl ethanone}$$

Synthesis Methods

The synthesis of this compound typically involves the following general steps:

• Formation of the Oxadiazole Ring : This can be achieved through cyclization reactions involving appropriate hydrazides and carboxylic acids.
• Thioether Formation : The introduction of the thio group can be done using thiol reagents.
• Indoline Attachment : The final step usually involves coupling the indoline moiety with the previously synthesized oxadiazole-thio compound.

Yield Optimization

The synthesis process can be optimized using various solvents and catalysts to enhance yield and purity. Techniques such as NMR spectroscopy and mass spectrometry are employed for characterization.

Anticancer Activity

Research indicates that compounds containing oxadiazole rings exhibit significant anticancer properties. For instance, derivatives similar to our compound have shown promising results in inhibiting cell proliferation in various cancer cell lines:

Compound	Cell Line	IC50 (µM)
Compound A	HepG2	6.525
Compound B	A431	12.4019
Doxorubicin	HepG2	2.06

In vitro studies have demonstrated that some synthesized derivatives possess strong binding affinities toward specific cancer receptors, leading to effective cytotoxicity against liver carcinoma cells .

Antimicrobial Activity

The biological evaluation of related compounds has also revealed antimicrobial properties against various bacterial strains, including E. coli and Staphylococcus aureus. The effectiveness of these compounds often correlates with their structural features, such as the presence of aromatic rings and heteroatoms .

The proposed mechanism for the anticancer activity involves:

• Induction of apoptosis in cancer cells.
• Inhibition of cell cycle progression.
• Modulation of inflammatory pathways.

Studies utilizing flow cytometry have confirmed these effects in treated cell lines .

Study 1: Anticancer Evaluation

In a recent study, a series of oxadiazole derivatives were synthesized and tested against human liver carcinoma cells (HepG2). The results indicated that several compounds exhibited low IC50 values, suggesting potent anticancer activity compared to standard treatments .

Study 2: Antimicrobial Assessment

Another study focused on the antimicrobial effects of related oxadiazole compounds. The findings highlighted effective inhibition against gram-negative bacteria, with some derivatives showing significant antibacterial activity at low concentrations .

Comparison with Similar Compounds

Data Tables

Table 1: Structural and Bioactivity Comparison of 1,3,4-Oxadiazole Derivatives

Compound Class	Key Substituents	Bioactivity	Reference
Pyrimidine-oxadiazole	Pyrimidinylthiopropyl, phenacyl	Cytotoxic (anticancer)
Benzimidazole-oxadiazole	Benzimidazole, substituted oxadiazole	Antioxidant (DPPH assay)
Thiadiazole-thioether	Thiadiazole, dimethoxyphenyl	Structural data only
Target Compound	Dimethylfuran, indolinyl	Inferred anticancer/antioxidant	N/A

Table 2: Spectral Data for Key Analogues ()

Compound (ID)	IR (C=O, cm⁻¹)	$^1$H-NMR (δ, ppm)	Key Structural Features
13c	1785, 1714	2.50 (s, CH3), 7.15–8.19 (Ar-H)	Isoindoline-dione, triazolidine
14	1781, 1707	2.35 (s, CH3), 7.48–8.35 (Ar-H)	Isoindoline-dione, triazolidine
15	1781, 1704, 1672	2.56–2.64 (CH3), 7.59–8.10 (Ar-H)	Benzohydrazide, indoline-dione